Cas no 1823246-05-4 (Methyl 6-((trimethylsilyl)ethynyl)picolinate)

• Product Name: Methyl 6-((trimethylsilyl)ethynyl)picolinate
• CAS No: 1823246-05-4
• MF: C₁₂H₁₅NO₂Si
• MW: 233.338504076004
• CID: 5730379
• PubChem ID: 22125827
• Update Time: 2025-10-30

Methyl 6-((trimethylsilyl)ethynyl)picolinate Chemical and Physical Properties

Names and Identifiers

• 1823246-05-4
• Methyl 6-((trimethylsilyl)ethynyl)picolinate
• SCHEMBL8175471
• EN300-7353703
• METHYL 6-[2-(TRIMETHYLSILYL)ETHYNYL]PYRIDINE-2-CARBOXYLATE
• Methyl6-((trimethylsilyl)ethynyl)picolinate

• Inchi： 1S/C12H15NO2Si/c1-15-12(14)11-7-5-6-10(13-11)8-9-16(2,3)4/h5-7H,1-4H3
• InChI Key： XPCRJXOQIQYQDK-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=C(C(=O)OC)N=1)(C)(C)C

Computed Properties

• Exact Mass: 233.087205256g/mol
• Monoisotopic Mass: 233.087205256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-((trimethylsilyl)ethynyl)picolinate

Comprehensive Overview of Methyl 6-((trimethylsilyl)ethynyl)picolinate (CAS No. 1823246-05-4)

Methyl 6-((trimethylsilyl)ethynyl)picolinate (CAS No. 1823246-05-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound, characterized by its unique trimethylsilyl (TMS) and ethynyl functional groups, serves as a versatile building block for the synthesis of complex molecules. Its molecular structure, which includes a picolinate ester moiety, makes it particularly valuable for applications in click chemistry, cross-coupling reactions, and the development of pharmaceutical intermediates.

The growing interest in Methyl 6-((trimethylsilyl)ethynyl)picolinate can be attributed to its role in advancing green chemistry and sustainable synthesis practices. Researchers are increasingly focusing on eco-friendly methodologies, and this compound's ability to participate in atom-economical reactions aligns perfectly with these goals. Additionally, its TMS-protected alkyne group offers a stable yet reactive handle for further functionalization, making it a preferred choice for high-throughput screening and drug discovery programs.

One of the most frequently searched questions related to Methyl 6-((trimethylsilyl)ethynyl)picolinate is its synthetic route and scalability. The compound is typically synthesized via a Sonogashira coupling reaction between 6-bromopicolinate and trimethylsilylacetylene, followed by esterification. This process highlights the compound's compatibility with palladium-catalyzed reactions, a hot topic in modern organic synthesis. Moreover, its stability under ambient conditions and ease of purification make it a practical choice for industrial-scale applications.

In the context of materials science, Methyl 6-((trimethylsilyl)ethynyl)picolinate has been explored for its potential in organic electronics and photovoltaic devices. The conjugated system formed by its ethynyl and picolinate groups contributes to enhanced electron delocalization, a property highly sought after in the design of organic semiconductors. This aligns with the current trend of developing next-generation optoelectronic materials with improved efficiency and sustainability.

Another area of interest is the compound's application in bioconjugation and proteomics. The TMS-ethynyl group can be selectively deprotected to generate a terminal alkyne, which is a key functional group for bioorthogonal chemistry. This feature has made Methyl 6-((trimethylsilyl)ethynyl)picolinate a valuable tool for labeling biomolecules, a topic frequently searched by researchers in chemical biology and diagnostics.

From a commercial perspective, the demand for Methyl 6-((trimethylsilyl)ethynyl)picolinate is driven by its use in high-value chemical synthesis and custom manufacturing. Suppliers often highlight its high purity and batch-to-batch consistency, which are critical for regulatory compliance in pharmaceutical applications. The compound's CAS No. 1823246-05-4 is frequently referenced in patent literature, underscoring its importance in proprietary technologies.

In summary, Methyl 6-((trimethylsilyl)ethynyl)picolinate (CAS No. 1823246-05-4) is a multifaceted compound with broad applicability across scientific disciplines. Its unique structural features, combined with its compatibility with modern synthetic techniques, make it a cornerstone in the development of innovative solutions for drug discovery, materials science, and bioconjugation. As research continues to evolve, this compound is poised to play an even greater role in addressing some of the most pressing challenges in chemistry and beyond.